Cas no 7144-58-3 (1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1))

• Product Name: 1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1)
• CAS No: 7144-58-3
• MF: C₂₁H₄₃BrN₂S
• MW: 435.548524141312
• CID: 574025
• PubChem ID: 54599202
• Update Time: 2025-04-19

1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,3-Diazepine,2-(hexadecylthio)-4,5,6,7-tetrahydro-, hydrobromide (1:1)
• 2-hexadecylsulfanyl-4,5,6,7-tetrahydro-1H-1,3-diazepine,hydrobromide
• NSC40156
• NSC-40156
• 7144-58-3
• 2-(Hexadecylsulfanyl)-4,5,6,7-tetrahydro-1H-1,3-diazepine--hydrogen bromide (1/1)
• DTXSID00712676

• Inchi： 1S/C21H42N2S.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-24-21-22-18-15-16-19-23-21;/h2-20H2,1H3,(H,22,23);1H
• InChI Key： HQJOFZCZSDUXKU-UHFFFAOYSA-N
• SMILES： Br.S(C1=NCCCCN1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 354.30716
• Monoisotopic Mass: 434.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 0.97
• Boiling Point: 459.7°C at 760 mmHg
• Flash Point: 231.8°C
• Refractive Index: 1.517
• PSA: 24.39
• LogP: 7.66280